Cas no 1783973-55-6 (4-Nitrobenzo[d]oxazole-2-acetic acid)

• Product Name: 4-Nitrobenzo[d]oxazole-2-acetic acid
• CAS No: 1783973-55-6
• MF: C₉H₆N₂O₅
• MW: 222.15434217453
• CID: 4817906
• Update Time: 2025-05-24

4-Nitrobenzo[d]oxazole-2-acetic acid Chemical and Physical Properties

Names and Identifiers

• 4-Nitrobenzo[d]oxazole-2-acetic acid

• Inchi： 1S/C9H6N2O5/c12-8(13)4-7-10-9-5(11(14)15)2-1-3-6(9)16-7/h1-3H,4H2,(H,12,13)
• InChI Key： BNNLLXGBAWOAOF-UHFFFAOYSA-N
• SMILES： O1C(CC(=O)O)=NC2C(=CC=CC1=2)[N+](=O)[O-]

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 16
• Rotatable Bond Count: 2
• Complexity: 303
• XLogP3: 1.1
• Topological Polar Surface Area: 109

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Benzoxazoles Benzoxazoles
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Benzoxazoles

Additional information on 4-Nitrobenzo[d]oxazole-2-acetic acid

4-Nitrobenzo[d]oxazole-2-acetic Acid: A Comprehensive Overview

The compound with CAS No. 1783973-55-6, commonly referred to as 4-Nitrobenzo[d]oxazole-2-acetic acid, is a significant molecule in the field of organic chemistry and pharmacology. This compound has garnered attention due to its unique structural properties and potential applications in drug development. The benzo[d]oxazole core of the molecule, combined with the 4-nitro substituent and the acetic acid group, contributes to its distinctive reactivity and biological activity.

Recent studies have highlighted the importance of 4-Nitrobenzo[d]oxazole-2-acetic acid in various biochemical pathways. Researchers have explored its role as a potential inhibitor in enzyme-mediated reactions, particularly in the context of cancer therapy. The nitro group at the 4-position of the benzo[d]oxazole ring is known to enhance the molecule's electron-withdrawing properties, which can significantly influence its interaction with biological targets.

The synthesis of 4-Nitrobenzo[d]oxazole-2-acetic acid involves a multi-step process that typically begins with the preparation of the benzo[d]oxazole derivative. This is followed by nitration and subsequent functionalization to introduce the acetic acid group. The optimization of these steps has been a focus of recent research, with chemists seeking to improve yield and purity while minimizing environmental impact.

In terms of applications, 4-Nitrobenzo[d]oxazole-2-acetic acid has shown promise in preclinical studies as a modulator of cellular signaling pathways. Its ability to inhibit specific kinases makes it a candidate for anti-cancer drug development. Additionally, the compound has been investigated for its potential anti-inflammatory and antioxidant properties, further broadening its scope in therapeutic research.

The structural versatility of 4-Nitrobenzo[d]oxazole-2-acetic acid allows for further modification, enabling researchers to explore a range of analogs with enhanced bioavailability and efficacy. These modifications often target the acetic acid group or the nitro substituent, aiming to optimize pharmacokinetic profiles while maintaining or improving biological activity.

From an environmental standpoint, the synthesis and disposal of 4-Nitrobenzo[d]oxazole-2-acetic acid must adhere to strict safety protocols. Researchers are increasingly focusing on green chemistry principles to develop sustainable methods for producing this compound, reducing waste and minimizing ecological footprint.

In conclusion, 4-Nitrobenzo[d]oxazole-2-acetic acid (CAS No. 1783973-55-6) represents a compelling area of study within organic chemistry and pharmacology. Its unique structure, coupled with recent advancements in synthesis and application research, positions it as a valuable tool in drug discovery and development.